Cas no 2649035-57-2 (5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 4,5-dihydro-1,2-oxazole-3,5-dicarboxylate)

• Product Name: 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 4,5-dihydro-1,2-oxazole-3,5-dicarboxylate
• CAS No: 2649035-57-2
• MF: C₁₄H₁₀N₂O₇
• MW: 318.23840379715
• CID: 5916664
• PubChem ID: 165718704
• Update Time: 2025-10-29

5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 4,5-dihydro-1,2-oxazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 4,5-dihydro-1,2-oxazole-3,5-dicarboxylate
• 2649035-57-2
• EN300-6515506

• Inchi： 1S/C14H10N2O7/c1-21-13(19)9-6-10(22-15-9)14(20)23-16-11(17)7-4-2-3-5-8(7)12(16)18/h2-5,10H,6H2,1H3
• InChI Key： IEVHRIOHFOHNNQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 318.04880066g/mol
• Monoisotopic Mass: 318.04880066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 112Ų

Additional information on 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 4,5-dihydro-1,2-oxazole-3,5-dicarboxylate

Introduction to Compound with CAS No. 2649035-57-2 and Its Applications in Chemical Biology

Compound with the CAS number 2649035-57-2 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The compound, formally known as 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 3-methyl 4,5-dihydro-1,2-oxazole-3,5-dicarboxylate, exhibits a complex architecture that includes multiple heterocyclic rings and functional groups. These structural features contribute to its potential biological activity, making it a subject of extensive research in drug discovery and molecular pharmacology.

The core structure of this compound consists of an isoindole moiety linked to a dihydrooxazole ring system. The presence of both electron-withdrawing and electron-donating groups in its molecular framework suggests that it may interact with biological targets in a multifaceted manner. Specifically, the 1,3-dioxo group and the two carboxylate functionalities at the 3 and 5 positions of the oxazole ring are likely to play crucial roles in mediating its interactions with proteins and other biomolecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The dihydrooxazole scaffold is particularly noteworthy due to its prevalence in bioactive molecules. For instance, derivatives of dihydrooxazole have been explored for their antimicrobial and anti-inflammatory properties. The compound with CAS No. 2649035-57-2 incorporates this scaffold with additional functional groups, which may enhance its biological activity and selectivity.

The isoindole moiety is another key feature of this compound that warrants further investigation. Isoindole derivatives have been reported to exhibit a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory effects. The specific arrangement of atoms within the isoindole ring system can influence its binding affinity and specificity for target proteins. In the case of this compound, the presence of a carbonyl group at the 1-position and a methyl group at the 3-position of the isoindole ring may modulate its pharmacological properties.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated coupling reactions, have been employed to construct the complex heterocyclic framework. The successful synthesis not only demonstrates the synthetic prowess of the researchers but also opens up new avenues for exploring related compounds with potential therapeutic applications.

The potential applications of this compound are vast and span across multiple areas of chemical biology. One promising area is its use as an intermediate in the synthesis of more complex bioactive molecules. By serving as a building block, this compound can be incorporated into larger structures designed to interact with specific biological targets. Additionally, it may be used as a tool compound to study the mechanisms of action of existing drugs or to identify new therapeutic targets.

In drug discovery pipelines, compounds like this one are often screened for their ability to modulate biological pathways relevant to human diseases. The unique structural features of this molecule make it an attractive candidate for further investigation in this context. Researchers are particularly interested in its potential as an inhibitor or activator of enzymes involved in metabolic pathways or signal transduction cascades.

The latest research in chemical biology has highlighted the importance of understanding the three-dimensional structure of molecules at both atomic and molecular levels. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in predicting how this compound might interact with biological targets. These computational studies can provide valuable insights into its binding affinity, specificity, and mode of action.

Furthermore, the development of high-throughput screening technologies has enabled researchers to rapidly assess the biological activity of large libraries of compounds. This approach has been particularly useful for identifying lead compounds that can be further optimized through structure-based drug design. The compound with CAS No. 2649035-57-2 is well-positioned to benefit from these advancements, as it possesses multiple functional groups that can be modified to enhance its pharmacological properties.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging computational tools, researchers can design experiments more efficiently and predictively. This interdisciplinary approach combines experimental data with theoretical models to accelerate the discovery process. In the case of this compound, computational studies have already provided valuable insights into its potential interactions with biological targets.

The future directions for research on this compound are numerous and exciting. One area ripe for exploration is its potential use as a scaffold for developing novel therapeutics targeting specific diseases. By modifying various functional groups within its structure, researchers can fine-tune its biological activity to achieve desired outcomes.

In conclusion, Compound with CAS No. 2649035-57-2 represents a significant advancement in chemical biology due to its unique structural features and potential therapeutic applications. The combination of an isoindole moiety with a dihydrooxazole scaffold creates a versatile platform for drug discovery efforts aimed at addressing various human diseases.